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Compound of Interest

Compound Name:
(2-Chloro-4-

cyanophenyl)methanesulfonamide

Cat. No.: B13237574

Get Quote

Structural Disambiguation & Compound Profile
Before interpreting spectra, it is critical to define the exact connectivity. The nomenclature "(2-
Chloro-4-cyanophenyl)methanesulfonamide" refers to a primary sulfonamide attached to

the phenyl ring via a methylene bridge.

IUPAC Name: 1-(2-Chloro-4-cyanophenyl)methanesulfonamide

CAS Number: 1603571-87-4[1]

Molecular Formula:

[1]

Molecular Weight: 230.67 g/mol [1]

Core Scaffold: Benzylsulfonamide (primary amine)
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Key Substituents: Chlorine (C2), Nitrile (C4)

Structural Diagram (Connectivity)
(Where Cl is ortho to the methylene bridge)

Mass Spectrometry (MS) Profile[2]
Mass spectrometry is the primary tool for confirming molecular weight and analyzing the

halogen isotope pattern.

Ionization Method: Electrospray Ionization (ESI)
Sulfonamides are amphoteric but often show better sensitivity in Negative Ion Mode (ESI-) due

to the acidity of the

protons (

). However, Positive Mode (ESI+) is also viable.

Data Summary Table
Parameter Value Interpretation

Monoisotopic Mass 230.00 Da Based on

ESI(+) 231.00 m/z Protonated molecular ion

ESI(-) 229.00 m/z
Deprotonated molecular ion

(Preferred)

Isotope Pattern
M : M+2

3:1

Characteristic of Monochloro

substitution

Fragmentation Pathway (MS/MS)
In MS/MS experiments (Collision Induced Dissociation), the following fragments are diagnostic:

Loss of

(64 Da): Common in sulfonamides.
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Loss of

(17 Da): Generates the sulfonyl cation.

Tropylium Ion Formation: The benzyl moiety often rearranges to a substituted tropylium ion (

) at m/z

150-152.

Infrared Spectroscopy (IR)[3][4]
IR is essential for verifying the integrity of the functional groups, particularly the nitrile and the

sulfonamide oxidation state.

Key Absorption Bands (ATR/KBr)

Functional Group
Wavenumber (

)
Intensity Assignment

Amine (

)
3350 & 3260 Medium

Asymmetric &

Symmetric stretch

(Primary sulfonamide)

Nitrile (

)
2230 - 2240 Strong/Sharp

Diagnostic

stretch

Sulfonyl (

)
1340 - 1360 Strong

Asymmetric

stretch

Sulfonyl (

)
1150 - 1170 Strong

Symmetric

stretch

Aromatic (

)
1480, 1580 Medium

Ring skeletal

vibrations

C-Cl 700 - 750 Medium Aryl chloride stretch
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Technical Insight: The presence of the nitrile peak at ~2230

is the primary differentiator from non-cyanated impurities. The doublet in the 3200-3400 region
confirms the primary sulfonamide (

); a secondary sulfonamide would show only a single band.

Nuclear Magnetic Resonance (NMR)[2][3][4][7]
NMR provides the definitive proof of regiochemistry. The data below describes the expected

shifts in DMSO-d6, the standard solvent for polar sulfonamides.

H NMR (400 MHz, DMSO-d6)
Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Context

8.15
Doublet (d,

Hz)
1H Ar-H3

Meta to

, Ortho to Cl/CN.

Deshielded by

CN.

7.85
dd (

Hz)
1H Ar-H5 Ortho to CN.

7.70
Doublet (d,

Hz)
1H Ar-H6

Ortho to

bridge.

7.05
Broad Singlet (br

s)
2H

Exchangeable

sulfonamide

protons.

4.65 Singlet (s) 2H
Methylene

bridge.

Mechanistic Analysis:

The Methylene Singlet (4.65 ppm): This is the "smoking gun" for the benzylsulfonamide

structure. If the compound were the
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-aryl isomer (

), this signal would appear as a methyl singlet at

ppm.

Aromatic Region: The 1,2,4-substitution pattern creates a characteristic splitting. H3 is the

most deshielded due to being sandwiched between the electron-withdrawing Cl and CN

groups.

C NMR (100 MHz, DMSO-d6)
Nitrile Carbon:

118.0 ppm (

).

Aromatic Carbons: Six signals in the range of 110–140 ppm.[2]

C-Cl and C-CN ipso carbons will appear as quaternary signals (lower intensity).

Aliphatic Carbon:

55.0 - 58.0 ppm (

).

Analytical Workflow & Logic
The following diagram illustrates the logical flow for validating this compound during synthesis

or procurement.
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Unknown Sample
(White Solid)

Solubility Check
(DMSO/MeCN)

LC-MS (ESI-)
Target: 229 m/z
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FT-IR (ATR)
Check: 2230 cm⁻¹ (CN)

Mass OK

1H NMR (DMSO-d6)
Check: CH₂ Singlet

FG Confirmed

Structure Confirmed

Regiochem OK Is CH₂ at
~4.6 ppm?

No (Isomer/Impurity)

Yes (Benzyl Type)

Click to download full resolution via product page

Caption: Step-by-step analytical decision tree for validating (2-Chloro-4-
cyanophenyl)methanesulfonamide.
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Experimental Protocols
Protocol A: NMR Sample Preparation
Objective: Eliminate solvent peaks and ensure relaxation.

Weigh 5–10 mg of the solid compound into a clean vial.

Add 0.6 mL of DMSO-d6 (99.9% D). Note:

is not recommended due to poor solubility of primary sulfonamides.

Sonicate for 30 seconds to ensure complete dissolution.

Transfer to a 5mm NMR tube.

Acquire spectrum with a standard pulse sequence (e.g., zg30), 16 scans minimum.

Protocol B: LC-MS Method (Generic)
Objective: Impurity profiling and mass confirmation.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 100mm x 2.1mm, 3.5µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and MS (ESI Negative).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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